2-Bromo-4-iodo-alpha-(trifluoromethyl)benzyl Alcohol

• Molecular Formula: C8H5BrF3IO
• Molecular Weight: 380.93 g/mol
• IUPAC Name: 1-(2-bromo-4-iodophenyl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C8H5BrF3IO/c9-6-3-4(13)1-2-5(6)7(14)8(10,11)12/h1-3,7,14H
• InChI Key: HBAJRIFTEKROOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)Br)C(C(F)(F)F)O

Description

MFCD32661977 is a chemical compound with unique properties that have garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32661977 involves specific reaction conditions and reagents. While detailed synthetic routes are proprietary, general methods include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired chemical structure.

Industrial Production Methods

Industrial production of MFCD32661977 typically involves large-scale chemical reactors and stringent quality control measures. The process is optimized for yield and purity, ensuring that the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

MFCD32661977 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of MFCD32661977 include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired products.

Major Products

The major products formed from the reactions of MFCD32661977 depend on the specific reaction conditions and reagents used. These products are often intermediates or final compounds used in further applications.

Scientific Research Applications

MFCD32661977 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and protein interactions.

Medicine: Investigated for its therapeutic potential in treating various diseases, including its role as a drug candidate.

Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of MFCD32661977 involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.